Cas no 181868-50-8 (N-methoxy-N,3-dimethylthiophene-2-carboxamide)

• Product Name: N-methoxy-N,3-dimethylthiophene-2-carboxamide
• CAS No: 181868-50-8
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 2922456
• Update Time: 2025-10-21

N-methoxy-N,3-dimethylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-methoxy-N,3-dimethylthiophene-2-carboxamide
• N-methoxy-N-methyl-3-methylthiophene-2-carboxamide
• Z54740100

• Inchi： 1S/C8H11NO2S/c1-6-4-5-12-7(6)8(10)9(2)11-3/h4-5H,1-3H3
• InChI Key： YVXULJHKRIPLKA-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(N(C)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 1.8
• Topological Polar Surface Area: 57.8

Additional information on N-methoxy-N,3-dimethylthiophene-2-carboxamide

Introduction to N-methoxy-N,3-dimethylthiophene-2-carboxamide (CAS No. 181868-50-8)

N-methoxy-N,3-dimethylthiophene-2-carboxamide, identified by its CAS number 181868-50-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a thiophene core with specific functional groups, has garnered attention due to its potential applications in drug development and as a key intermediate in synthetic pathways.

The structural motif of N-methoxy-N,3-dimethylthiophene-2-carboxamide consists of a thiophene ring substituted with a methoxy group at the 5-position and dimethyl groups at the 3-position. The carboxamide functionality at the 2-position introduces reactivity that makes this compound a valuable building block for more complex molecules. The precise arrangement of these substituents not only influences the electronic properties of the molecule but also its interaction with biological targets.

In recent years, there has been growing interest in thiophene derivatives due to their diverse biological activities. Thiophenes and their derivatives are known for their role in various pharmacological applications, including antiviral, anti-inflammatory, and anticancer agents. The presence of the methoxy and dimethyl groups in N-methoxy-N,3-dimethylthiophene-2-carboxamide enhances its potential as a pharmacophore, enabling it to interact with biological systems in multiple ways.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of more complex therapeutic agents. The carboxamide group provides a handle for further functionalization, allowing chemists to modify the molecule and tailor its properties for specific applications. This flexibility has made N-methoxy-N,3-dimethylthiophene-2-carboxamide a subject of extensive research in medicinal chemistry.

Recent studies have highlighted the importance of thiophene derivatives in developing novel drugs. For instance, researchers have explored the use of such compounds in creating inhibitors targeting enzymes involved in disease pathways. The unique electronic distribution within the thiophene ring, influenced by the methoxy and dimethyl substituents, can modulate enzyme activity by binding to specific pockets or residues.

The synthesis of N-methoxy-N,3-dimethylthiophene-2-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired structure efficiently. These methods not only improve the scalability of production but also enhance the overall quality of the final product.

In addition to its pharmaceutical potential, N-methoxy-N,3-dimethylthiophene-2-carboxamide has shown promise in materials science applications. Its ability to form stable complexes with other molecules makes it useful in developing new materials with tailored properties. For example, it has been investigated as a component in organic semiconductors and catalysts due to its electron-deficient nature and ability to participate in π-stacking interactions.

The biological activity of N-methoxy-N,3-dimethylthiophene-2-carboxamide has been studied extensively in vitro and in vivo. Preliminary results suggest that it exhibits moderate activity against certain pathogens and can modulate inflammatory responses. These findings have prompted further investigation into its potential as a lead compound for drug discovery programs targeting infectious diseases and chronic inflammatory conditions.

One notable aspect of this compound's biological profile is its selectivity towards specific targets over others. This selectivity is crucial for minimizing side effects associated with drug therapy. By carefully designing synthetic routes to optimize the molecular structure, researchers aim to enhance this selectivity while maintaining or improving potency.

The role of computational chemistry in understanding the behavior of N-methoxy-N,3-dimethylthiophene-2-carboxamide cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at an atomic level. These predictions are invaluable for guiding experimental design and optimizing drug candidates before they enter clinical trials.

As our understanding of molecular interactions continues to evolve, so does our approach to drug development. N-methoxy-N,3-dimethylthiophene-2-carboxamide exemplifies how structural modifications can lead to novel therapeutic agents with improved efficacy and safety profiles. Its continued study promises to yield insights that will shape future advancements in medicinal chemistry.

In conclusion, N-methoxy-N,3-dimethylthiophene-2-carboxamide (CAS No. 181868-50-8) is a versatile compound with significant potential across multiple domains of science and industry. Its unique structural features make it an attractive candidate for further research into pharmaceuticals and advanced materials alike.